Cas no 1692165-73-3 (1-(2-cyclobutylethoxy)-2-iodocyclopentane)

• Product Name: 1-(2-cyclobutylethoxy)-2-iodocyclopentane
• CAS No: 1692165-73-3
• MF: C₁₁H₁₉IO
• MW: 294.172435998917
• CID: 5840634
• PubChem ID: 106204788
• Update Time: 2025-06-11

1-(2-cyclobutylethoxy)-2-iodocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethoxy)-2-iodocyclopentane
• 1692165-73-3
• EN300-1133883

• Inchi： 1S/C11H19IO/c12-10-5-2-6-11(10)13-8-7-9-3-1-4-9/h9-11H,1-8H2
• InChI Key： ICJNTCNBYQGZOI-UHFFFAOYSA-N
• SMILES： IC1CCCC1OCCC1CCC1

Computed Properties

• Exact Mass: 294.04806g/mol
• Monoisotopic Mass: 294.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-cyclobutylethoxy)-2-iodocyclopentane

Professional Introduction to Compound with CAS No. 1692165-73-3 and Product Name: 1-(2-cyclobutylethoxy)-2-iodocyclopentane

The compound with the CAS number 1692165-73-3 and the product name 1-(2-cyclobutylethoxy)-2-iodocyclopentane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both an iodo substituent and an ethoxy group attached to a cyclopentane backbone provides a versatile framework for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds that exhibit promising biological activities. The cyclopentane ring, being a common motif in many bioactive molecules, offers favorable properties such as rigidity and metabolic stability. The introduction of an iodo group at the 2-position of the cyclopentane ring enhances its reactivity, allowing for various functionalization strategies. This reactivity is particularly useful in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The 1-(2-cyclobutylethoxy)-2-iodocyclopentane compound is particularly intriguing due to its dual functionality. The cyclobutyl group at the 1-position introduces steric bulk, which can influence the conformation and binding properties of the molecule. This feature is often exploited in drug design to improve pharmacokinetic profiles by enhancing binding affinity or selectivity. Simultaneously, the iodo substituent at the 2-position serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at other positions of the molecule.

One of the most exciting applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 1-(2-cyclobutylethoxy)-2-iodocyclopentane, researchers can generate novel inhibitors that target specific kinases with high selectivity. The iodo group allows for Suzuki-Miyaura or Stille couplings, which are commonly used to attach aryl or vinyl groups that can interact with the active site of kinases.

Recent studies have demonstrated the utility of this compound in developing small-molecule probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. The structural flexibility provided by the cyclopentane ring and the reactivity of the iodo substituent make 1-(2-cyclobutylethoxy)-2-iodocyclopentane an ideal candidate for generating probes that can interact with a wide range of biological targets.

The synthesis of 1-(2-cyclobutylethoxy)-2-iodocyclopentane involves several key steps that highlight its synthetic utility. Initially, a halogenation reaction is performed to introduce an iodine atom at the desired position on the cyclopentane ring. Subsequently, an etherification reaction is carried out to attach the 2-cyclobutylethoxy group. These steps require careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's potential extends beyond kinase inhibition and biochemical assays. It has shown promise in developing materials with unique properties, such as liquid crystals and polymers. The rigid cyclopentane ring can contribute to ordered structures, while the presence of functional groups allows for further modifications that tailor material properties. This versatility makes 1-(2-cyclobutylethoxy)-2-iodocyclopentane a valuable building block in materials science.

In conclusion, 1-(2-cyclobutylethoxy)-2-iodocyclopentane (CAS No. 1692165-73-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its potential applications in drug development, biochemical assays, and materials science make it a compound of great interest. As research continues to uncover new ways to leverage its properties, we can expect to see further innovations driven by this versatile intermediate.